Cas no 1807246-87-2 (6-Fluoro-5-(trifluoromethyl)nicotinonitrile)

• Product Name: 6-Fluoro-5-(trifluoromethyl)nicotinonitrile
• CAS No: 1807246-87-2
• MF: C₇H₂F₄N₂
• MW: 190.097795009613
• CID: 4903903
• Update Time: 2025-05-26

6-Fluoro-5-(trifluoromethyl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-5-(trifluoromethyl)nicotinonitrile

• Inchi： 1S/C7H2F4N2/c8-6-5(7(9,10)11)1-4(2-12)3-13-6/h1,3H
• InChI Key： WUHIJCWFMXUSAT-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC=C(C#N)C=1)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 228
• XLogP3: 1.9
• Topological Polar Surface Area: 36.7

Additional information on 6-Fluoro-5-(trifluoromethyl)nicotinonitrile

Introduction to 6-Fluoro-5-(trifluoromethyl)nicotinonitrile (CAS No. 1807246-87-2)

6-Fluoro-5-(trifluoromethyl)nicotinonitrile (CAS No. 1807246-87-2) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 6-Fluoro-5-(trifluoromethyl)nicotinonitrile consists of a pyridine ring substituted with a fluorine atom at the 6-position and a trifluoromethyl group at the 5-position, along with a nitrile group. This configuration imparts specific properties that make it an attractive candidate for drug design and synthesis. The presence of the fluorine and trifluoromethyl groups enhances the compound's lipophilicity and metabolic stability, which are crucial factors in drug development.

Recent studies have explored the biological activities of 6-Fluoro-5-(trifluoromethyl)nicotinonitrile. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. The researchers found that 6-Fluoro-5-(trifluoromethyl)nicotinonitrile effectively reduced the enzyme's activity, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease.

In addition to its enzymatic inhibition properties, 6-Fluoro-5-(trifluoromethyl)nicotinonitrile has also been investigated for its anti-inflammatory effects. A 2022 study published in the European Journal of Medicinal Chemistry demonstrated that this compound significantly reduced inflammation in cellular models, indicating its potential utility in treating inflammatory disorders. The researchers attributed this effect to the compound's ability to modulate specific signaling pathways involved in inflammation.

The synthetic routes for producing 6-Fluoro-5-(trifluoromethyl)nicotinonitrile have been optimized to ensure high yields and purity. One common method involves the reaction of 5-bromo-6-fluoropyridine with trifluoromethyl cyanide under appropriate conditions. This synthetic approach has been refined through iterative optimization, leading to more efficient and cost-effective production processes. These advancements have facilitated the large-scale synthesis of the compound, making it more accessible for further research and development.

The safety profile of 6-Fluoro-5-(trifluoromethyl)nicotinonitrile has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, which is a critical factor for its potential use in pharmaceutical applications. However, ongoing research is necessary to fully understand its long-term safety and efficacy.

In conclusion, 6-Fluoro-5-(trifluoromethyl)nicotinonitrile (CAS No. 1807246-87-2) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further investigation and development as a therapeutic agent. Continued research into its properties and potential uses will likely uncover additional benefits and applications in the future.